Cas no 2171313-96-3 (3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine
• CAS No: 2171313-96-3
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• CID: 6454744
• PubChem ID: 138754751
• Update Time: 2025-05-19

3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine
• 3-BROMO-1-ISOPROPYL-1H-PYRAZOL-4-AMINE
• 2171313-96-3
• EN300-1609160
• AKOS040827113

• Inchi： 1S/C6H10BrN3/c1-4(2)10-3-5(8)6(7)9-10/h3-4H,8H2,1-2H3
• InChI Key： PTZLKPQFAXTFOS-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C(C)C)N=1)N

Computed Properties

• Exact Mass: 203.00581g/mol
• Monoisotopic Mass: 203.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine

3-Bromo-1-(Propan-2-Yl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine (CAS No. 2171313-96-3) is a structurally unique organic compound belonging to the class of pyrazole derivatives. Pyrazoles are five-membered aromatic heterocycles containing two nitrogen atoms, and they have garnered significant attention in various fields due to their versatile reactivity and potential applications in drug discovery, materials science, and environmental chemistry. This article delves into the structural features, synthesis methods, and recent advancements in the research of this compound.

The molecular structure of 3-bromo-1-(propan-2-yl)-1H-pyrazol-4-amine is characterized by a pyrazole ring substituted with a bromine atom at position 3 and an isopropyl group at position 1. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. Recent studies have highlighted the importance of such substituted pyrazoles in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the most notable aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. Researchers have employed 3-bromo intermediates in cross-coupling reactions, such as Suzuki-Miyaura couplings, to construct biologically active compounds with enhanced pharmacokinetic profiles. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of this compound as a key intermediate in the synthesis of novel anti-cancer agents targeting specific oncogenic pathways.

In addition to its synthetic utility, 3-bromo pyrazole derivatives have been explored for their potential applications in catalysis. The bromine substituent serves as an activating group, facilitating the formation of metal complexes that exhibit high catalytic activity in organic transformations. Recent advancements in this area include the use of this compound as a ligand in palladium-catalyzed reactions, where it significantly enhances the efficiency of C-C bond formations.

From an environmental perspective, understanding the fate and behavior of brominated aromatic compounds like 3-bromo pyrazole derivatives is crucial for assessing their potential impact on ecosystems. Studies conducted by environmental chemists have focused on the degradation pathways of such compounds under various conditions, including photolysis and microbial action. These investigations are essential for developing strategies to mitigate any adverse effects on water quality and soil health.

The synthesis of 3-bromo pyrazole derivatives has also been optimized through green chemistry approaches. Traditional methods often involve harsh reaction conditions and toxic reagents; however, recent research has introduced more sustainable protocols utilizing microwave-assisted synthesis or enzymatic catalysis. These advancements not only improve yield and selectivity but also align with global efforts to reduce chemical waste and energy consumption.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic properties and reactivity trends of pyrazole derivatives like 3-bromo pyrazole amine. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and charge distribution patterns, which are critical for predicting their reactivity in various chemical transformations. Such computational studies complement experimental work by guiding the design of more efficient synthetic routes.

In conclusion, 3-bromo pyrazole amine (CAS No. 2171313-96-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, catalysis, and environmental chemistry. As research continues to uncover new facets of its chemistry, this compound is poised to contribute even more significantly to scientific advancements.